Cas no 22205-68-1 (Benzoyl chloride,3,4,5-triiodo-)

• Product Name: Benzoyl chloride,3,4,5-triiodo-
• CAS No: 22205-68-1
• MF: C₇H₂ClI₃O
• MW: 518.256597995758
• CID: 276558
• PubChem ID: 31067
• Update Time: 2025-04-19

Benzoyl chloride,3,4,5-triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3,4,5-triiodo-
• 3,4,5-triiodobenzoyl chloride
• 3,4,5-triiodo-benzoyl chloride
• 3,4,5-Trijodbenzoylchlorid
• 3,4,5-Trijod-benzoylchlorid
• 3,5-Triiodobenzoyl chloride
• AC1L1KUY
• Benzoyl chloride,4,5-triiodo-
• BRN 2450573
• NSC89298
• WLN: IR BI CI EVG
• BENZOYL CHLORIDE, 3,4,5-TRIIODO-
• AKOS024399323
• 22205-68-1
• 3-09-00-01461 (Beilstein Handbook Reference)
• SCHEMBL4265740
• 3G55QVU7JY
• 3,4,5-Triiodobenzoylchloride
• UNII-3G55QVU7JY
• DTXSID80176757
• NSC-89298
• NSC 89298

• Inchi： 1S/C7H2ClI3O/c8-7(12)3-1-4(9)6(11)5(10)2-3/h1-2H
• InChI Key： JQFAXAVCAIBPIE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(=O)Cl)C=1)I)I

Computed Properties

• Exact Mass: 517.69146
• Monoisotopic Mass: 517.693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.4

Experimental Properties

• Density: 2.846
• Boiling Point: 418.5°Cat760mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.764
• PSA: 17.07